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Compound of Interest

Compound Name: Bariumbenzoat

Cat. No.: B15350639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical formula, structure, and

properties of barium benzoate. The information is intended for researchers, scientists, and

professionals in drug development and materials science who require a thorough

understanding of this compound.

Chemical Formula and Nomenclature
Barium benzoate is an organic-metal salt.[1] It is also referred to as barium dibenzoate. The

chemical formula for barium benzoate is C₁₄H₁₀BaO₄.[2][3][4][5][6][7][8][9] This formula

indicates that each molecule of barium benzoate contains 14 carbon atoms, 10 hydrogen

atoms, 1 barium atom, and 4 oxygen atoms.

The compound is registered under the CAS Number 533-00-6.[1][10][11] Its IUPAC name is

barium(2+) dibenzoate.[4] Other synonyms include benzoic acid, barium salt.[1][6][8][10]

Molecular Structure
Barium benzoate is an ionic compound formed from one barium cation (Ba²⁺) and two

benzoate anions (C₇H₅O₂⁻). The benzoate anion is the conjugate base of benzoic acid. The

positive charge of the barium ion is balanced by the negative charges of the two benzoate

anions. The molecular weight of barium benzoate is approximately 379.55 g/mol .[1][4][5][6][7]

[8]
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The structure of the benzoate anion features a carboxyl group attached to a phenyl group. The

negative charge is delocalized over the two oxygen atoms of the carboxylate group.
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+
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Caption: Formation of Barium Benzoate from Benzoic Acid and Barium Hydroxide.

Physicochemical Properties
Barium benzoate is a fine, white powder.[11] A summary of its key quantitative properties is

presented in the table below.

Property Value Reference

Molecular Formula C₁₄H₁₀BaO₄ [2][3][4][5][6][7][8][9]

Molecular Weight 379.55 g/mol [1][4][5][6][7][8]

CAS Number 533-00-6 [1][10][11]

Appearance Fine, white powder [11]

Density ~2 g/cm³ at 20°C [1][5][6][7][8][9]

Water Solubility 3.4 - 51.3 g/L at 20°C [1][5][6][8][9]

Boiling Point
249.3 °C at 760 mmHg (for

benzoic acid)
[1][2][3]

Flash Point 111.4 °C [1][3]
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Experimental Protocols
Synthesis of Barium Benzoate
A common laboratory method for the synthesis of barium benzoate involves the reaction of

benzoic acid with a barium base, such as barium hydroxide or barium carbonate, in an

aqueous solution.

Reaction: 2C₇H₅O₂H + Ba(OH)₂ → Ba(C₇H₅O₂)₂ + 2H₂O

Methodology:

Dissolve a stoichiometric amount of benzoic acid in heated distilled water.

Slowly add a stoichiometric amount of barium hydroxide (or barium carbonate) to the

benzoic acid solution while stirring continuously.

Continue stirring and heating the solution until the reaction is complete, which is typically

indicated by the cessation of gas evolution (if using barium carbonate) or a change in pH.

Filter the hot solution to remove any unreacted starting materials or impurities.

Allow the filtrate to cool slowly to room temperature, and then further cool in an ice bath to

induce crystallization of barium benzoate.

Collect the precipitated crystals by filtration.

Wash the crystals with a small amount of cold distilled water to remove any soluble

impurities.

Dry the purified barium benzoate crystals in a desiccator or a low-temperature oven.

Quantification of Barium Content by Gravimetric
Analysis
The barium content in a sample of barium benzoate can be determined through gravimetric

analysis by precipitating the barium as barium sulfate.
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Methodology:

Accurately weigh a sample of barium benzoate and dissolve it in dilute hydrochloric acid.

Heat the solution to boiling and slowly add an excess of dilute sulfuric acid to precipitate the

barium as barium sulfate (BaSO₄).

Digest the precipitate by keeping the solution hot for a period to allow the crystals to grow

larger.

Filter the precipitate through a pre-weighed ashless filter paper.

Wash the precipitate with hot distilled water until the washings are free of chloride ions

(tested with silver nitrate solution).

Dry the filter paper and precipitate in an oven.

Ignite the filter paper and precipitate in a pre-weighed crucible at a high temperature until all

the filter paper has been burned off and a constant weight of the BaSO₄ residue is obtained.

From the weight of the barium sulfate precipitate, the percentage of barium in the original

barium benzoate sample can be calculated.

Applications
Barium benzoate has several industrial applications, including:

Stabilizer: It is used as a stabilizer in PVC and PE/PVC blends.[11][12]

Catalyst: It acts as a transesterification catalyst.[11][12]

Pyrotechnics: It is an ingredient in pyrotechnic compositions.[11][12]
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Components of Barium Benzoate

Formation

Resulting Compound

Barium Cation (Ba²⁺)

Ionic Bonding

2 x Benzoate Anion (C₇H₅O₂⁻)

Barium Benzoate (Ba(C₇H₅O₂)₂)

Click to download full resolution via product page

Caption: Ionic formation of Barium Benzoate from its constituent ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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